Cas no 130189-62-7 (Acetamide,N,N'-(6,12-diphenyldibenzo[b,f][1,5]diazocine-2,8-diyl)bis- (9CI))

Acetamide,N,N'-(6,12-diphenyldibenzo[b,f][1,5]diazocine-2,8-diyl)bis- (9CI) Properties

Names and Identifiers

• Acetamide,N,N'-(6,12-diphenyldibenzo[b,f][1,5]diazocine-2,8-diyl)bis- (9CI)
• N-[(6Z,12Z)-2-acetamido-6,12-diphenylbenzo[c][1,5]benzodiazocin-8-yl]acetamide
• 1,8-Diacetamido-6,12-diphenyldibenzo(b,f)(1,5)diazocine
• Acetamide, N,N'-(6,12-diphenyldibenzo(b,f)(1,5)diazocine-2,8-diyl)bis-
• 130189-62-7
• BRN 4215035
• +Expand

• InChIKey： BDPAADFEOANKJX-CBGMJKNYSA-N
• Inchi： InChI=1S/C30H24N4O2/c1-19(35)31-23-13-15-27-25(17-23)29(21-9-5-3-6-10-21)34-28-16-14-24(32-20(2)36)18-26(28)30(33-27)22-11-7-4-8-12-22/h3-18H,1-2H3,(H,31,35)(H,32,36)/b29-25-,30-26-,33-27-,33-30-,34-28-,34-29-
• SMILES： CC(NC1C=CC2C(=C(C3C=CC=CC=3)N=C3C=CC(NC(=O)C)=CC3=C(C3C=CC=CC=3)N=2)C=1)=O |t:7,16,27,36|

Computed Properties

• Exact Mass: 472.19012
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 472.18992602g/mol
• Heavy Atom Count: 36
• Complexity: 1100
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 82.9Ų

Experimental Properties

• PSA: 82.92